[Ir(dtbbpy)(ppy)2][PF6]
Overview
Description
[Ir(dtbbpy)(ppy)2][PF6]
is an iridium-based photocatalyst . It is used to drive various photochemical reactions such as the coupling of N-arylamines and nitroalkanes via an oxidative aza-Henry reaction, and atom transfer radical addition (ATRA) of haloalkanes to alkenes and alkynes .
Synthesis Analysis
The product is obtained by recrystallization of dtbppy using acetonitrile: ether vapor diffusion . The pure product is obtained by drying under vacuum at 100°C for 24 hours .
Molecular Structure Analysis
The molecular structure of [Ir(dtbbpy)(ppy)2][PF6]
is complex. It involves iridium (III) complex that can be used in visible-light mediated photocatalytic organic transformations .
Chemical Reactions Analysis
[Ir(dtbbpy)(ppy)2][PF6]
is used in the synthesis of β-amidovinyl sulfones via visible-light photoredox catalysis . It has been used to achieve late-stage incorporation of alkyl groups to a variety of biologically active heterocycles .
Physical and Chemical Properties Analysis
[Ir(dtbbpy)(ppy)2][PF6]
is a powder . It has a molecular weight of 913.95 . The photocatalyst activation is at 455 nm . It should be stored at a temperature between 2-8°C .
Scientific Research Applications
Electroluminescent Devices
[Ir(dtbbpy)(ppy)2][PF6] has been utilized in electroluminescent devices. Studies like those conducted by Lowry et al. (2005) and Slinker et al. (2004) have demonstrated its effectiveness in fabricating single-layer devices that emit blue-green and yellow light, respectively. These devices showcase high brightness and luminous power efficiency, highlighting the potential of this iridium complex in lighting and display technologies (Lowry et al., 2005) (Slinker et al., 2004).
Photocatalysis
The complex is also a prominent photocatalyst. Clarke et al. (2020) and Huan et al. (2016) have explored its role in photocatalytic reactions, such as the deoxygenation of sulfoxides and the construction of trifluoromethylated carbon centers. These reactions are important in organic synthesis, offering pathways to synthesize various functionalized compounds (Clarke et al., 2020) (Huan et al., 2016).
Organic Synthesis
In organic synthesis, Ye et al. (2018) and Rolka et al. (2020) have demonstrated the use of [Ir(dtbbpy)(ppy)2][PF6] in coupling reactions and the construction of complex organic molecules. These studies highlight the versatility of this iridium complex in synthesizing a variety of compounds under mild conditions (Ye et al., 2018) (Rolka et al., 2020).
Luminescent Properties
Research by Monos et al. (2016) and He et al. (2008) focuses on the luminescent properties of [Ir(dtbbpy)(ppy)2][PF6], exploring its potential in light-emitting devices and demonstrating its high efficiency and tunable emission properties (Monos et al., 2016) (He et al., 2008).
Mechanism of Action
Target of Action
The primary target of 4-tert-butyl-2-(4-tert-butylpyridin-2-yl)pyridine;iridium(3+);2-phenylpyridine;hexafluorophosphate is α-keto acids . These α-keto acids serve as the starting substrates in photoredox catalytic radical acylation reactions .
Mode of Action
The compound interacts with its targets through a process known as photoredox catalysis . Upon absorbing light, the compound enters an excited state and can transfer an electron to the α-keto acids . This results in the generation of the reduced Ir(II) species . Subsequently, Ir(II) rapidly transforms into a stable IrH+ species through protonation, with α-keto acid acting as a proton donor .
Biochemical Pathways
The interaction of 4-tert-butyl-2-(4-tert-butylpyridin-2-yl)pyridine;iridium(3+);2-phenylpyridine;hexafluorophosphate with α-keto acids affects the radical acylation pathway . This pathway is crucial for the synthesis of ketone derivatives, which are common structural units in various organic molecules, including drugs, natural bioactive products, and pesticides .
Result of Action
The action of 4-tert-butyl-2-(4-tert-butylpyridin-2-yl)pyridine;iridium(3+);2-phenylpyridine;hexafluorophosphate results in the formation of ketone derivatives . These derivatives are formed through radical acylation reactions, which are an efficient synthetic route .
Action Environment
The action of 4-tert-butyl-2-(4-tert-butylpyridin-2-yl)pyridine;iridium(3+);2-phenylpyridine;hexafluorophosphate can be influenced by environmental factors such as light and temperature . The compound requires light to enter an excited state and initiate the photoredox catalysis . Additionally, the stability of the compound can be affected by heat, as suggested by studies showing that current-induced heating can lead to degradation of similar iridium-based complexes .
Safety and Hazards
Future Directions
Future directions for [Ir(dtbbpy)(ppy)2][PF6]
could involve its use in degradation of devices . A chemical process may also be implicated in degradation of devices based on Ir (ppy) 2 (dtb-bpy)PF6 albeit by a very different mechanism .
Relevant Papers
Several papers have been published on [Ir(dtbbpy)(ppy)2][PF6]
. These include a paper on the tandem photoredox catalysis mechanism of [Ir(ppy)2(dtb-bpy)]+
enabling access to energy demanding organic substrates , and a paper on the degradation of Ir(ppy)2(dtb-bpy)PF6 iTMC OLEDs .
Properties
IUPAC Name |
4-tert-butyl-2-(4-tert-butylpyridin-2-yl)pyridine;iridium(3+);2-phenylpyridine;hexafluorophosphate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2.2C11H8N.F6P.Ir/c1-17(2,3)13-7-9-19-15(11-13)16-12-14(8-10-20-16)18(4,5)6;2*1-2-6-10(7-3-1)11-8-4-5-9-12-11;1-7(2,3,4,5)6;/h7-12H,1-6H3;2*1-6,8-9H;;/q;3*-1;+3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCIVELSSYHAWGC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC(=NC=C1)C2=NC=CC(=C2)C(C)(C)C.C1=CC=C([C-]=C1)C2=CC=CC=N2.C1=CC=C([C-]=C1)C2=CC=CC=N2.F[P-](F)(F)(F)(F)F.[Ir+3] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C40H40F6IrN4P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
914.0 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
676525-77-2 | |
Record name | (4,4'-Di-tert-butyl-2,2'-bipyridine)bis[(2-pyridinyl)phenyl]iridium(III) Hexafluorophosphate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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